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Compound of Interest

Compound Name:
6-Dodecanone, 5,8-diethyl-7-

hydroxy-, oxime

Cat. No.: B106983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The body of scientific literature on substituted dodecanone oximes is currently

limited. The majority of existing research focuses on the parent compound, cyclododecanone

oxime, primarily due to its industrial significance as a precursor to ω-laurolactam for the

production of Nylon-12. This guide provides a comprehensive overview of the synthesis and

reactions of the core cyclododecanone oxime structure and extrapolates potential biological

activities and applications by reviewing structurally related long-chain aliphatic and other

alicyclic oximes. This approach aims to provide a foundational resource and inspire future

research into the therapeutic potential of substituted dodecanone oxime derivatives.

Synthesis of Dodecanone Oximes
The foundational step to obtaining substituted dodecanone oximes is the synthesis of the

parent compound, typically from the corresponding ketone. The classical method involves the

condensation of a ketone with hydroxylamine.

General Synthesis Pathway
The oximation of a ketone is a well-established reaction in organic chemistry. It proceeds via

the nucleophilic addition of hydroxylamine to the carbonyl carbon, followed by dehydration to
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form the C=N-OH functional group.
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Bacterial Fatty Acid Synthesis (FAS-II)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b106983?utm_src=pdf-body-img
https://www.benchchem.com/product/b106983#literature-review-on-substituted-dodecanone-oximes
https://www.benchchem.com/product/b106983#literature-review-on-substituted-dodecanone-oximes
https://www.benchchem.com/product/b106983#literature-review-on-substituted-dodecanone-oximes
https://www.benchchem.com/product/b106983#literature-review-on-substituted-dodecanone-oximes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b106983?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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